Cas no 179898-34-1 (3-Bromo-5-fluorobenzonitrile)

• Product Name: 3-Bromo-5-fluorobenzonitrile
• CAS No: 179898-34-1
• MF: C₇H₃BrFN
• MW: 200.00782418251
• MDL: MFCD04038227
• CID: 66142
• PubChem ID: 354333328
• Update Time: 2025-06-15

3-Bromo-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluorobenzonitrile
• 3-bromo 5-fluorobenzonitrile
• 3-bromo-5-fluorobenzenecarbonitrile
• 3-bromo-5-fluorobenzenenitrile
• 3-fluoro-5-bromobenzonitrile
• 5-bromo-3-fluorobenzenecarbonitrile
• 5-bromo-3-fluorobenzonitrile
• Benzonitrile,3-bromo-5-fluoro
• 3-Cyano-5-fluorobromobenzene
• 3-BroMo-5-fluoronitrobenzene
• 3-Bromo-5-fluorobenzonitrile98%
• 3-Bromo-5-fluorobenzonitrile 98%
• -Bromo-5-fluorobenzonitrile 98%

• MDL： MFCD04038227
• Inchi： 1S/C7H3BrFN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
• InChI Key： IADLVSLZPQYXIF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1)F

Computed Properties

• Exact Mass: 198.94300
• Monoisotopic Mass: 198.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.69
• Melting Point: 44.0 to 48.0 deg-C
• Boiling Point: 218.7°C at 760 mmHg
• Flash Point: 86.1 °C
• Refractive Index: 1.577
• PSA: 23.79000
• LogP: 2.45988
• Solubility: Not determined

3-Bromo-5-fluorobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Bromo-5-fluorobenzonitrile

3-Bromo-5-Fluorobenzonitrile: A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

3-Bromo-5-fluorobenzonitrile (CAS No. 179898-34-1) is a valuable intermediate in the fields of pharmaceutical and chemical synthesis. This compound, characterized by its unique bromo and fluoro substituents on the benzene ring, has garnered significant attention due to its potential applications in the development of novel drugs and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 3-Bromo-5-fluorobenzonitrile.

Chemical Properties

3-Bromo-5-fluorobenzonitrile is a white to off-white solid with a molecular formula of C₇H₃BrFN. It has a molecular weight of 196.00 g/mol and exhibits high stability under standard conditions. The presence of the bromo and fluoro substituents imparts unique electronic and steric properties to the molecule, making it an attractive building block for various synthetic transformations. The nitrile group, in particular, is highly reactive and can undergo a variety of reactions such as nucleophilic addition, reduction, and coupling reactions.

Synthesis Methods

The synthesis of 3-Bromo-5-fluorobenzonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 5-fluorobenzonitrile using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or dichloromethane. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, leading to the formation of the desired product with high selectivity.

An alternative approach involves the fluorination of 3-bromobenzonitrile using selective fluorinating agents such as Selectfluor or F-TEDA-BF₄. This method is particularly useful for preparing 3-Bromo-5-fluorobenzonitrile when starting from readily available 3-bromobenzonitrile. The choice of synthetic route often depends on factors such as cost, availability of reagents, and desired purity levels.

Applications in Pharmaceutical Research

3-Bromo-5-fluorobenzonitrile has found extensive applications in pharmaceutical research due to its ability to serve as a versatile starting material for the synthesis of bioactive compounds. One notable example is its use in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromo and fluoro substituents can influence the pharmacokinetic properties of these compounds, enhancing their bioavailability and reducing side effects.

In addition to SSRIs, 3-Bromo-5-fluorobenzonitrile has been utilized in the synthesis of anticancer agents. For instance, recent studies have shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The nitrile group can be functionalized to introduce additional pharmacophores, thereby enhancing the therapeutic potential of these molecules.

Recent Research Advancements

The ongoing research on 3-Bromo-5-fluorobenzonitrile has led to several significant advancements in both synthetic methodology and biological applications. One recent study published in the Journal of Medicinal Chemistry reported a novel palladium-catalyzed cross-coupling reaction that allows for the efficient synthesis of substituted benzonitriles from 3-Bromo-5-fluorobenzonitrile. This method offers improved yields and reduced reaction times compared to traditional approaches.

In another study, researchers at a leading pharmaceutical company explored the use of 3-Bromo-5-fluorobenzonitrile-based derivatives as inhibitors of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes and are increasingly recognized as important therapeutic targets. The unique electronic properties of 3-Bromo-5-fluorobenzonitrile-based compounds make them well-suited for disrupting these interactions, opening up new avenues for drug discovery.

Safety Considerations

3-Bromo-5-fluorobenzonitrile, it is essential to follow standard safety protocols to ensure a safe working environment. This compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or reducing agents. Proper personal protective equipment (PPE) including gloves, goggles, and lab coats should be worn at all times when handling this compound.

In conclusion, 3-Bromo-5-fluorobenzonitrile (CAS No. 179898-34-1) is a highly versatile intermediate with significant potential in pharmaceutical and chemical synthesis. Its unique chemical properties make it an attractive building block for the development of novel drugs and advanced materials. Ongoing research continues to expand our understanding of this compound's applications and synthetic methodologies, further solidifying its importance in the scientific community.